Cas no 73839-20-0 (tert-Butyl 6-Hydroxyhexanoate)

tert-Butyl 6-Hydroxyhexanoate Properties

Names and Identifiers

• Hexanoic acid,6-hydroxy-, 1,1-dimethylethyl ester
• tert-Butyl 6-Hydroxyhexanoate
• 6-Hydroxy-hexanoic Acid 1,1-Dimethylethyl Ester
• DTXSID00542071
• AKOS006310997
• CS-0235789
• EN300-1609105
• AKNVIQFNWMMKEE-UHFFFAOYSA-N
• BS-49846
• SY327420
• t-Butyl 6-hydroxyhexanoate
• FT-0664134
• C90533
• MFCD09952156
• tert-Butyl6-Hydroxyhexanoate
• BP-28094
• 73839-20-0
• SCHEMBL2099463
• +Expand

• MDL： MFCD09952156
• InChIKey： AKNVIQFNWMMKEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O3/c1-10(2,3)13-9(12)7-5-4-6-8-11/h11H,4-8H2,1-3H3
• SMILES： CC(C)(C)OC(=O)CCCCCO

Computed Properties

• Exact Mass: 188.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 188.14124450g/mol
• Heavy Atom Count: 13
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.88080
• PSA: 46.53000